Cas no 67137-59-1 (methyl 5-(3-oxobutyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(3-oxobutyl)thiophene-2-carboxylate
• CAS No: 67137-59-1
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 4127523
• PubChem ID: 12403319
• Update Time: 2025-04-24

methyl 5-(3-oxobutyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3-oxobutyl)-, methyl ester
• methyl 5-(3-oxobutyl)thiophene-2-carboxylate
• 67137-59-1
• EN300-1786049

• Inchi： 1S/C10H12O3S/c1-7(11)3-4-8-5-6-9(14-8)10(12)13-2/h5-6H,3-4H2,1-2H3
• InChI Key： QLIMIRCJLTYRAR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(CCC(=O)C)=CC=1

Computed Properties

• Exact Mass: 212.05071541Da
• Monoisotopic Mass: 212.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų